Cas no 2172104-80-0 (2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)oxyacetic acid)

• Product Name: 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)oxyacetic acid
• CAS No: 2172104-80-0
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6415258
• PubChem ID: 165568339
• Update Time: 2025-06-08

2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)oxyacetic acid
• EN300-1522328
• 2172104-80-0
• 2-[(1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetyl}piperidin-4-yl)oxy]acetic acid

• Inchi： 1S/C27H30N2O6/c30-24(29-13-9-18(10-14-29)34-17-25(31)32)15-27(11-12-27)28-26(33)35-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,18,23H,9-17H2,(H,28,33)(H,31,32)
• InChI Key： RETYBTURYVJTDC-UHFFFAOYSA-N
• SMILES： O=C(CC1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC1)OCC(=O)O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)oxyacetic acid

Comprehensive Analysis of 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)oxyacetic acid (CAS No. 2172104-80-0)

In the rapidly evolving field of pharmaceutical chemistry, 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)oxyacetic acid (CAS No. 2172104-80-0) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience in research, belongs to a class of compounds that are pivotal in drug discovery and development. Its complex structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a cyclopropylacetyl moiety, makes it a versatile intermediate in peptide synthesis and medicinal chemistry.

The Fmoc-protected amino acid derivative is particularly noteworthy for its role in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly focusing on SPPS due to its efficiency and scalability, which aligns with the growing demand for peptide-based therapeutics. The piperidin-4-yloxyacetic acid segment of the molecule further enhances its utility, as it can serve as a linker or spacer in bioconjugation strategies, a topic frequently searched in academic and industrial circles.

Recent trends in drug development highlight the importance of cyclopropyl-containing compounds, which are known for their metabolic stability and ability to modulate biological activity. This has led to a surge in searches for cyclopropylacetyl derivatives and their applications. The incorporation of a cyclopropyl ring in CAS No. 2172104-80-0 suggests potential for improved pharmacokinetic properties, making it a subject of ongoing research in optimizing drug candidates.

Another area of interest is the compound's potential role in targeted drug delivery systems. The oxyacetic acid functionality can be exploited for conjugation with nanoparticles or antibodies, a strategy that is gaining traction in oncology and immunotherapy. This aligns with the current focus on precision medicine, a hot topic in both scientific literature and public discourse.

From a synthetic chemistry perspective, the Fmoc group in 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)oxyacetic acid offers advantages in terms of orthogonal protection schemes. This is particularly relevant given the increasing complexity of modern drug molecules and the need for efficient deprotection strategies. Questions about Fmoc deprotection conditions and piperidine-based linkers are commonly encountered in chemical forums and search engines, reflecting the practical challenges faced by researchers.

The compound's physicochemical properties, such as solubility and stability, are also critical considerations. These factors directly impact its applicability in various formulations, a concern frequently raised in pharmaceutical development discussions. The presence of both polar (oxyacetic acid) and non-polar (fluorenyl) regions in the molecule suggests a balanced profile that could be advantageous for bioavailability.

In the context of green chemistry, there is growing interest in sustainable synthesis routes for complex intermediates like CAS No. 2172104-80-0. Researchers are exploring catalytic methods and alternative solvents to reduce the environmental impact of pharmaceutical production. This aligns with broader industry trends and regulatory pressures, making it a pertinent subject for investigation.

Quality control and analytical characterization of such specialized compounds are equally important. Advanced techniques like HPLC-MS and NMR are essential for verifying the identity and purity of 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)oxyacetic acid, especially given its use in critical research applications. Questions about analytical methods for Fmoc compounds frequently appear in scientific queries, underscoring the need for robust quality assurance protocols.

Looking ahead, the potential applications of CAS No. 2172104-80-0 in emerging fields like PROTACs (Proteolysis Targeting Chimeras) and molecular glues are worth exploring. These innovative therapeutic modalities require sophisticated linker chemistry, where compounds with structural features similar to this molecule could play a crucial role. This represents an exciting frontier in drug discovery that is capturing the imagination of researchers worldwide.

In conclusion, 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)oxyacetic acid stands at the intersection of multiple important trends in pharmaceutical science. Its structural complexity and functional versatility make it a valuable tool for addressing current challenges in drug development, while its potential applications continue to expand as new therapeutic paradigms emerge.